BENGHE Foundational & Exploratory

Check Availability & Pricing

physical and chemical properties of 3-Hydroxy-
1,5-diphenyl-1-pentanone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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An In-depth Technical Guide on 3-Hydroxy-1,5-
diphenyl-1-pentanone

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hydroxy-1,5-diphenyl-1-pentanone is a naturally occurring compound that has garnered
interest within the scientific community for its potential therapeutic properties. This technical
guide provides a comprehensive overview of its physical and chemical characteristics,
alongside available information on its biological activities and synthesis. This document is
intended to serve as a valuable resource for researchers, scientists, and professionals involved
in drug development.

Chemical and Physical Properties

3-Hydroxy-1,5-diphenyl-1-pentanone, with the CAS number 60669-64-9, is a solid, appearing
as a powder.[1] It is soluble in a range of organic solvents, including chloroform,
dichloromethane, ethyl acetate, dimethyl sulfoxide (DMSO), and acetone.[1][2]

Table 1: Physical and Chemical Properties of 3-Hydroxy-1,5-diphenyl-1-pentanone
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Property Value Reference
Molecular Formula C17H1802 [1]
Molecular Weight 254.32 g/mol [1]
CAS Number 60669-64-9 [1]
Physical State Powder [1]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [1][2]
Acetate, DMSO, Acetone

Note: Specific quantitative data for melting point and boiling point are not consistently available
in the reviewed literature.

Spectroscopic Data

While the structure of 3-Hydroxy-1,5-diphenyl-1-pentanone has been elucidated using
spectroscopic methods, publicly available detailed spectral data (*H NMR, 13C NMR, IR, and
Mass Spectrometry) for the pure compound remains limited. Researchers are advised to
perform their own analytical characterization upon synthesis or isolation.

Experimental Protocols
Isolation from Natural Sources

3-Hydroxy-1,5-diphenyl-1-pentanone has been identified as a constituent of the plant species
Stellera chamaejasme L. and Daphne odora.[2] The general procedure for isolating natural
products from plant material typically involves the following steps:
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Caption: A generalized workflow for the isolation of natural products from plant sources.
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A detailed protocol for the isolation of compounds from Stellera chamaejasme involves
extraction with 95% aqueous ethanol, followed by concentration and partitioning. The resulting
fractions are then subjected to column chromatography to yield the purified compounds.[3]

Synthesis

While a specific, detailed synthetic protocol for 3-Hydroxy-1,5-diphenyl-1-pentanone is not
readily available in the surveyed literature, a general approach for the synthesis of similar 1,5-
diaryl-1-penten-3-ones has been described. This involves the condensation of a 4-aryl-2-
butanone with an aryl aldehyde.[4] A subsequent reduction of the double bond and the ketone
could potentially yield the target molecule, although this specific transformation is not detailed.

Biological Activity

3-Hydroxy-1,5-diphenyl-1-pentanone has been reported to exhibit both immunomodulatory
and anti-tumor activities.[2]

Immunomodulatory and Anti-tumor Effects

The family of plants from which this compound is isolated, Thymelaeaceae, is known to
produce a variety of bioactive molecules with immunomodulatory and antitumor properties.[5]
The mechanisms of action for many natural immunomodulators involve the modulation of
signaling pathways that regulate immune responses and cancer cell proliferation and survival.

[6]

While the specific signaling pathways affected by 3-Hydroxy-1,5-diphenyl-1-pentanone have
not been elucidated, related compounds such as certain diarylpentanoids and curcumin
analogues have been shown to target pathways including PIBK/AKT/mTOR and NF-kB.[7][8][9]
These pathways are critical in regulating cell growth, apoptosis, and inflammation, and their
modulation can contribute to anti-tumor effects.
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Potential Anti-Tumor Mechanisms
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Inhibition/Modulation

Signaling Pathways (e.g., PISK/AKT/mTOR, NF-kB)

) JC )

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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